Cas no 2172525-87-8 (3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2172525-87-8
• MF: C₁₂H₁₃FN₂O₂S
• MW: 268.307224988937
• CID: 6330317
• PubChem ID: 165504302
• Update Time: 2025-10-13

3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• [3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]methanesulfonyl fluoride
• 2172525-87-8
• EN300-1461455

• Inchi： 1S/C12H13FN2O2S/c1-9-3-5-12(6-4-9)15-7-11(10(2)14-15)8-18(13,16)17/h3-7H,8H2,1-2H3
• InChI Key： XTQUEYFMJIBSTK-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C2C=CC(C)=CC=2)N=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 268.06817700g/mol
• Monoisotopic Mass: 268.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride

Professional Introduction to Compound with CAS No. 2172525-87-8 and Product Name: 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride

The compound identified by the CAS number 2172525-87-8 and the product name 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a pyrazole core, combined with a sulfonyl fluoride moiety, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazole scaffolds are known for their versatility and biological activity, making them integral components in the design of drugs targeting various diseases. The specific substitution pattern in 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride, particularly the methyl groups at the 3-position and 4-position of the phenyl ring, contributes to its distinct chemical profile and potential biological interactions.

The sulfonyl fluoride group is another critical feature of this compound, which is often employed in medicinal chemistry due to its reactivity and ability to participate in various chemical transformations. This functional group can be further modified or utilized as a precursor in synthetic pathways, enabling the creation of more complex molecules with tailored properties. The combination of these features makes 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride a versatile building block for medicinal chemists.

In the context of current pharmaceutical research, there is a growing interest in developing small molecule inhibitors that modulate enzyme activity. The structural features of this compound suggest potential interactions with biological targets such as kinases, proteases, and other enzymes implicated in various pathological processes. Preliminary studies have indicated that derivatives of pyrazole can exhibit inhibitory effects on these enzymes, which could translate into therapeutic benefits for conditions ranging from cancer to inflammatory diseases.

The synthesis of 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The introduction of the sulfonyl fluoride group at the 4-position of the pyrazole ring necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these types of compounds, facilitating their integration into drug development pipelines.

One area where this compound shows particular promise is in the field of targeted therapy. By designing molecules that selectively interact with specific biological targets, it is possible to minimize side effects and enhance therapeutic efficacy. The unique combination of structural elements in 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride makes it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of targeted agents.

Furthermore, computational studies have been instrumental in understanding the potential biological activity of this compound. Molecular modeling techniques allow researchers to predict how a molecule might interact with its target, providing insights into its mechanism of action. These studies have been complemented by experimental validations, which have confirmed many of these predictions and provided additional data on the compound's properties.

The role of sulfonyl fluoride derivatives extends beyond their use as intermediates; they also exhibit direct biological activity in certain contexts. For instance, sulfonyl fluorides can act as electrophiles that participate in nucleophilic substitution reactions within biological systems. This reactivity can be harnessed to develop probes for biochemical pathways or to create irreversible inhibitors that covalently modify target proteins.

As research continues to evolve, new applications for compounds like 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride are likely to emerge. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms will further accelerate the identification and optimization of novel therapeutic agents derived from this class of molecules.

In conclusion, 3-methyl-1-(4-methylphenyl)-1H-pyrazol-4-ylmethanesulfonyl fluoride, identified by CAS number 2172525-87-8, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound and its derivatives will undoubtedly yield further insights into its therapeutic potential and applications.